Cas no 946355-36-8 (4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide)

4-Hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide is a synthetic quinoline derivative with potential applications in pharmaceutical and material science research. Its structure features a hydroxy-oxoquinoline core substituted with a phenyl group at the 1-position and a carboxamide moiety at the 3-position, linked to a 4-methylphenyl group. This compound exhibits notable stability and may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The presence of multiple functional groups enhances its utility in heterocyclic chemistry and drug discovery.

4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide structure

946355-36-8 structure

Product Name:4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

CAS No:946355-36-8

MF:C₂₃H₁₈N₂O₃

MW:370.400625705719

CID:5443742

Update Time:2025-10-12

4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenylquinoline-3-carboxamide
- 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide
- Inchi： 1S/C23H18N2O3/c1-15-11-13-16(14-12-15)24-22(27)20-21(26)18-9-5-6-10-19(18)25(23(20)28)17-7-3-2-4-8-17/h2-14,26H,1H3,(H,24,27)
- InChI Key： OVWVYOZXYQVGBA-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(O)=C(C(NC2=CC=C(C)C=C2)=O)C1=O

4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-4040-2μmol	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-4040-5μmol	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-4040-10μmol	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-4040-1mg	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-4040-2mg	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-4040-3mg	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-4040-4mg	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-4040-5mg	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-4040-10mg	4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide	946355-36-8	90%+	10mg	$79.0	2023-04-27

4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide Related Literature

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2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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Additional information on 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

Recent Advances in the Study of 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide (CAS: 946355-36-8)

The compound 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide (CAS: 946355-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This quinoline derivative has been the subject of several studies aimed at elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural modification of 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more feasible for large-scale production. The researchers employed a multi-step reaction sequence involving condensation, cyclization, and amidation, which was optimized using high-throughput screening techniques.

In terms of biological activity, 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide has demonstrated potent inhibitory effects against several kinase targets, including EGFR and VEGFR, which are implicated in cancer progression. A preclinical study conducted by a team at the National Cancer Institute (2024) revealed that the compound exhibits significant anti-proliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, highlighting key residues involved in the inhibitory activity. Such structural information is invaluable for the rational design of derivatives with improved selectivity and potency.

Despite these promising results, challenges remain in the development of 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders, given its modulatory effects on key signaling pathways.

In conclusion, 4-hydroxy-N-(4-methylphenyl)-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide (CAS: 946355-36-8) represents a promising scaffold for drug discovery, with demonstrated efficacy in preclinical models. Continued research efforts are expected to yield derivatives with enhanced pharmacological profiles, paving the way for clinical development. This compound exemplifies the intersection of chemical synthesis and biological evaluation in the pursuit of novel therapeutics.